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Compound of Interest

Compound Name:
2-Cyano-4,4-

difluorocyclohexanone

CAS No.: 1309602-28-5

Cat. No.: B1456075

Get Quote

Executive Summary & Chemical Identity
2-Cyano-4,4-difluorocyclohexanone (CAS: 1309602-28-5) presents a unique "dual-hazard"

profile often overlooked in standard high-throughput workflows. Unlike generic organic waste,

this compound contains both a nitrile (cyano) group and a gem-difluoro moiety.

This combination dictates a strict disposal protocol:

Nitrile Hazard: Potential for Hydrogen Cyanide (HCN) evolution if exposed to acidic waste

streams.

Fluorine Hazard: High thermal stability of the C-F bond requires specialized high-

temperature incineration to prevent the release of Hydrofluoric Acid (HF) or incomplete

combustion byproducts.

Do not dispose of this compound in standard "Organic Non-Halogenated" streams.

Chemical Profile

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1456075#bc-rfq
https://www.benchchem.com/product/b1456075/docs?utm_src=pdf-body#2-cyano-4-4-difluorocyclohexanone-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1456075?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Data / Specification

Chemical Name 2-Cyano-4,4-difluorocyclohexanone

CAS Number 1309602-28-5

Molecular Formula C₇H₇F₂NO

Molecular Weight 159.13 g/mol

Physical State Solid (typically off-white to beige powder)

Primary Hazards
Acute Toxicity (Oral/Dermal), Irritant,

Incompatible with Acids

Waste Code (RCRA)
D003 (Reactivity - potential), Halogenated

Organic

The "Dual-Hazard" Mechanism (Scientific Rationale)
To ensure safety, operators must understand the causality behind these protocols.

A. The Acid-Nitrile Risk (Immediate Safety) The nitrile group (-CN) at the C2 position is

susceptible to hydrolysis. In the presence of strong acids (common in organic waste

containers), the following equilibrium can shift dangerously:

However, under specific reducing or thermal conditions, or if mixed with strong mineral acids,
there is a risk of liberating HCN gas. Therefore, the pH of the waste stream is the critical control
point (CCP).

B. The Fluorine Incineration Factor (Environmental Compliance) The gem-difluoro group (

) is exceptionally stable (

bond energy

). Standard catalytic oxidizers or low-temperature incinerators (

) may fail to fully mineralize this compound, leading to the emission of HF gas or formation of
fluorinated byproducts.
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Requirement: This waste must be tagged for High-Temperature Incineration (>1100°C) with

alkaline scrubbing.

Operational Workflow: Waste Segregation
The following decision logic ensures the compound is routed to the correct destruction facility.
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Waste Generation:
2-Cyano-4,4-difluorocyclohexanone

Physical State?

Solid Waste

Powder/Residue

Liquid/Solution

Reaction Mix/Mother Liquor

Select Waste Stream

Double Bag Check pH

Neutralize to pH 7-9
(Use dilute NaOH)

Acidic (pH < 7)Neutral/Basic (pH >= 7) Re-test

Labeling:
'Contains Organic Cyanides'
'Contains Organic Fluorine'

Segregate from Acids

Disposal:
High-Temp Incineration
(Halogenated Stream)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 2-Cyano-4,4-difluorocyclohexanone waste. Note

the critical pH check loop.
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Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Stabilization (In the Fume Hood)
Objective: Eliminate reactivity before the material leaves the engineering control.

Quenching (Reaction Mixtures): If the compound is in a reaction mixture containing reactive

reagents (e.g., thionyl chloride, strong bases), quench carefully according to the specific

reagent protocol.

pH Verification:

Dip a pH strip into the aqueous/organic mixture.

If Acidic (pH < 7): Slowly add 1M Sodium Hydroxide (NaOH) or saturated Sodium

Bicarbonate (

) with stirring until pH is between 8 and 10.

Why: Alkaline conditions stabilize the nitrile group and prevent HCN evolution.

Solvent Compatibility: Ensure the carrier solvent is compatible with Halogenated Waste

containers (e.g., avoid mixing with strong oxidizers like nitric acid).

Phase 2: Packaging & Labeling
Objective: Communication with waste management personnel.

Container Selection: Use high-density polyethylene (HDPE) or glass containers. Avoid metal

containers if the mixture is corrosive.

The "Halogenated" Rule: Even though the solvent might be non-halogenated (e.g., Ethyl

Acetate), the solute contains Fluorine.

Action: Discard into the HALOGENATED ORGANIC waste stream.

Labeling:

List the full chemical name: 2-Cyano-4,4-difluorocyclohexanone.
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Add Hazard Tags: TOXIC, IRRITANT.

Critical Note: Write "CONTAINS FLUORINE & NITRILES" on the tag. This alerts the

disposal facility to use scrubbers for HF and monitor for cyanides.

Phase 3: Spill Management
In the event of a powder spill or solution leak:

1. Evacuate & Alert
(Avoid Dust Inhalation)

2. Don PPE:
Nitrile Gloves x2, Goggles,

N95/P100 (if powder)

3. Containment:
Cover with absorbent pads

or damp paper towels

4. Cleanup:
Scoop into sealable bag.
Do NOT sweep dry dust.

5. Dispose as
Hazardous Waste

Click to download full resolution via product page

Figure 2: Emergency response workflow for solid or liquid spills.[1][2]

References & Regulatory Grounding[3]
United States Environmental Protection Agency (EPA).RCRA Regulations Title 40 CFR Part

261: Identification and Listing of Hazardous Waste. (Defines P and U listed wastes and

characteristic hazards).

National Research Council (US) Committee on Prudent Practices in the Laboratory.Prudent

Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated

Version. Washington (DC): National Academies Press (US); 2011. (Standard for segregation

of nitriles and acids).

Tsang, W., et al. "On the Incinerability of Highly Fluorinated Organic Compounds."[3]

Combustion Science and Technology, vol. 139, 1998.[3] (Establishes the requirement for

high-temperature incineration for C-F bonds).

BLD Pharm.SDS for 2-Cyano-4,4-difluorocyclohexanone (CAS 1309602-28-5).[4] (Source

for specific CAS and physical data).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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